Cas no 56772-75-9 (Benzene, [[(methylthio)methyl]thio]-)
56772-75-9 structure
Product Name:Benzene, [[(methylthio)methyl]thio]-
CAS No:56772-75-9
MF:C8H10S2
MW:170.294999599457
CID:347862
PubChem ID:11789655
Update Time:2025-04-19
Benzene, [[(methylthio)methyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, [[(methylthio)methyl]thio]-
- methylsulfanylmethylsulfanylbenzene
- 56772-75-9
- SCHEMBL11661294
- DTXSID20472780
- Phenylthio-methylthio-methane
- GHFOUUIPGDXZFV-UHFFFAOYSA-N
-
- Inchi: 1S/C8H10S2/c1-9-7-10-8-5-3-2-4-6-8/h2-6H,7H2,1H3
- InChI Key: GHFOUUIPGDXZFV-UHFFFAOYSA-N
- SMILES: S(CSC)C1C=CC=CC=1
Computed Properties
- Exact Mass: 170.0225
- Monoisotopic Mass: 170.02239267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 77.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
Benzene, [[(methylthio)methyl]thio]- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
56772-75-9 (Benzene, [[(methylthio)methyl]thio]-) Related Products
- 4832-52-4(Tris(phenylthio)methane)
- 3561-67-9(Bis(phenylthio)methane)
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